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Compound Name:
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CAS No.: 339066-44-3

Cat. No.: B14166921

Get Quote

A Privileged Scaffold for Metabolic and CNS
Therapeutics
Executive Summary & Scientific Rationale
1-(4-Chlorophenyl)sulfonylazepane (CPSA) represents a "privileged structure" in medicinal

chemistry—a molecular framework capable of providing high-affinity ligands for diverse

biological targets. Its utility stems from the synergistic combination of the sulfonyl linker

(providing metabolic stability and hydrogen bond acceptor capability) and the azepane ring (a

seven-membered hydrophobic core that offers distinct conformational entropy compared to

smaller piperidine or pyrrolidine rings).

Key Application Areas:

Metabolic Syndrome: CPSA serves as a core scaffold for 11
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-Hydroxysteroid Dehydrogenase Type 1 (11

-HSD1) inhibitors. Inhibition of this enzyme reduces the intracellular conversion of cortisone
to cortisol, a validated mechanism for treating type 2 diabetes and obesity.[1]

CNS Modulation: The azepane moiety is frequently utilized to modulate serotonin (5-HT

) and dopamine receptors, where the ring size dictates selectivity profiles against off-target
GPCRs.

This guide provides validated protocols for the synthesis, biological evaluation, and metabolic

profiling of CPSA and its derivatives.

Chemical Synthesis & Structural Validation[2][3]
Objective: Efficient synthesis of 1-(4-Chlorophenyl)sulfonylazepane with >98% purity for

biological screening.

Mechanism of Action (Synthesis)
The synthesis follows a nucleophilic substitution pathway where the secondary amine

(azepane) attacks the electrophilic sulfur of 4-chlorobenzenesulfonyl chloride. The base

(triethylamine or pyridine) neutralizes the generated HCl to drive the equilibrium forward.

Protocol 1: Optimized Sulfonylation
Reagents:

Azepane (Hexahydro-1H-azepine) [CAS: 111-49-9]

4-Chlorobenzenesulfonyl chloride [CAS: 98-60-2]

Triethylamine (Et

N) or Pyridine

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:
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Preparation: Charge a round-bottom flask with Azepane (1.0 equiv) and Et

N (1.5 equiv) in anhydrous DCM (0.2 M concentration). Cool to 0°C under N

atmosphere.

Addition: Dissolve 4-Chlorobenzenesulfonyl chloride (1.1 equiv) in a minimal volume of

DCM. Add dropwise to the amine solution over 30 minutes to control exotherm.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

by TLC (Hexane:EtOAc 3:1) or LC-MS.[2][3]

Work-up:

Quench with 1N HCl (removes unreacted amine).

Wash organic layer with Sat. NaHCO

(removes sulfonyl chloride byproducts) and Brine.

Dry over MgSO

, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography

(Silica gel, 0-20% EtOAc in Hexanes).

Data Output: Expected Analytical Profile

Parameter Specification

Appearance White to off-white crystalline solid

Yield 85–95%

|

H NMR (DMSO-d

) |
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7.8 (d, 2H), 7.6 (d, 2H), 3.2 (t, 4H), 1.6 (m, 4H), 1.5 (m, 4H) | | LC-MS (ESI+) | [M+H]

= 274.06 (consistent with Cl isotope pattern) |

Biological Application: 11 -HSD1 Inhibition Assay[5][6]
Context: 11

-HSD1 amplifies local glucocorticoid action in liver and adipose tissue.[1] CPSA derivatives
bind to the enzyme's hydrophobic pocket, preventing the reduction of cortisone.

Experimental Logic
We utilize a Scintillation Proximity Assay (SPA). This homogeneous assay relies on beads

coated with Protein A and anti-cortisol antibody. When radioactive cortisol (

H-Cortisol) binds to the bead, it emits light. If 11

-HSD1 converts substrate (Cortisone) to Cortisol, the signal increases. An inhibitor (CPSA)
decreases the signal (or prevents the signal generation if measuring product formation directly).

Note: Modern variations use HTRF (Homogeneous Time-Resolved Fluorescence) to avoid

radioactivity.

Protocol 2: HTRF-Based Inhibition Screen
Materials:

Recombinant human 11

-HSD1 microsomes.

Substrate: Cortisone (200 nM).

Cofactor: NADPH (200

M).

Detection Kit: Cisbio HTRF Cortisol Kit (Europium cryptate-labeled anti-cortisol + d2-labeled

cortisol).

Workflow:
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Compound Plating: Dispense 100 nL of CPSA (serial dilutions in DMSO) into a 384-well low-

volume white plate.

Enzyme Addition: Add 5

L of 11

-HSD1 enzyme buffer (Tris-HCl pH 7.4, MgCl

, BSA). Incubate 10 min at RT.

Substrate Start: Add 5

L of Substrate/Cofactor Mix (Cortisone + NADPH).

Reaction: Incubate at 37°C for 60 minutes.

Detection: Add 10

L of HTRF pre-mixed detection reagents (Anti-Cortisol-Eu + Cortisol-d2).

Read: Incubate 2 hours at RT. Read on an HTRF-compatible plate reader (e.g., PHERAstar).

Data Analysis:

Calculate the FRET ratio (665 nm / 620 nm).

Interpretation: High FRET signal = Low Cortisol (High Inhibition). Low FRET signal = High

Cortisol (Low Inhibition). Note: This depends on whether the kit detects competitive binding

to the antibody.

Plot % Inhibition vs. Log[Compound] to determine IC

.

Visualizing the Mechanism
The following diagram illustrates the pathway targeted by CPSA in metabolic regulation.
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Figure 1: Mechanism of Action for 11

-HSD1 Inhibition. CPSA blocks the conversion of inactive cortisone to active cortisol, preventing
downstream metabolic dysregulation.

Advanced Characterization: ADME Profiling
Rationale: Sulfonamides can sometimes suffer from poor solubility or rapid metabolism. The

azepane ring is generally more lipophilic than morpholine but more metabolically stable than

open-chain amines.

Protocol 3: Microsomal Stability Assay
Objective: Determine the intrinsic clearance (

) of CPSA.

Incubation: Prepare human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH

7.4).

Spike: Add CPSA to a final concentration of 1

M (keep DMSO < 0.1%).

Initiation: Add NADPH regenerating system.

Sampling: Aliquot 50
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L at

min.

Quench: Immediately add 150

L ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. Slope =

.

Target Profile for Lead Candidate:

(Human): > 60 minutes.

Solubility (PBS pH 7.4): > 50

M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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